Cas no 339009-94-8 (1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl-)

• Product Name: 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl-
• CAS No: 339009-94-8
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD00141248
• CID: 5155951
• Update Time: 2026-03-04

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl-

• MDL： MFCD00141248
• Inchi： 1S/C12H9N3O/c16-15-10-7-4-8-13-11(10)14-12(15)9-5-2-1-3-6-9/h1-8,16H
• InChI Key： GCFISBPLDOPPCX-UHFFFAOYSA-N
• SMILES： C12N=C(C3=CC=CC=C3)N(O)C1=CC=CN=2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 462.4±37.0 °C(Predicted)
• pka: 9.52±0.58(Predicted)

Additional information on 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl-

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- (CAS No. 339009-94-8): A Comprehensive Overview

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- (CAS No. 339009-94-8) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, also known as 1-hydroxy-2-phenyl-1H-imidazo[4,5-b]pyridine, has garnered attention due to its unique structural properties and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

The chemical structure of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- is characterized by a fused imidazole and pyridine ring system with a hydroxyl group at the 1-position and a phenyl group at the 2-position. This unique arrangement imparts specific chemical and physical properties to the compound. The molecular formula is C₁₃H₁₀N₂O, and its molecular weight is approximately 206.23 g/mol. The compound is typically a white to off-white solid with a melting point ranging from 270°C to 275°C.

The solubility of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- in various solvents is an important consideration for its use in different applications. It is sparingly soluble in water but shows better solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property facilitates its use in solution-based reactions and biological assays.

Synthesis Methods

The synthesis of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- has been explored through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-amino-pyridine with phenacyl bromide followed by cyclization under acidic conditions. Another approach involves the condensation of 2-amino-pyridine with benzaldehyde to form an intermediate imine, which is then cyclized using an appropriate acid catalyst.

A more recent and efficient method involves the use of microwave-assisted synthesis, which significantly reduces reaction times and improves yields. This method typically involves the reaction of 2-amino-pyridine with benzoyl chloride in the presence of a base such as triethylamine under microwave irradiation. The resulting product is purified by recrystallization or column chromatography.

Biological Activities

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- has been studied for its potential biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In cancer research, 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- has demonstrated promising anti-cancer activity against various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has been found to inhibit the proliferation of cancer cells by interfering with DNA replication and repair mechanisms.

The neuroprotective effects of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- have also been investigated. Research indicates that it can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent Research Advancements

The ongoing research on 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound by synthesizing a series of analogs with modifications at different positions. The results showed that certain substitutions at the phenyl ring significantly enhanced the anti-inflammatory activity while maintaining good selectivity towards other biological targets.

In another study published in Cancer Research, researchers investigated the combination therapy potential of 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- with conventional chemotherapeutic agents such as cisplatin and doxorubicin. The results demonstrated that co-administration of these drugs led to synergistic effects in inhibiting tumor growth in both in vitro and in vivo models.

A recent review article in Neuropharmacology summarized the current understanding of the neuroprotective mechanisms of action for compounds like 1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl-. The review highlighted the importance of targeting multiple pathways involved in neuronal survival and function to achieve optimal therapeutic outcomes.

Conclusion

1H-Imidazo[4,5-b]pyridine, 1-hydroxy-2-phenyl- (CAS No. 339009-94-8) is a promising compound with a wide range of potential applications in chemistry and pharmacology. Its unique chemical structure confers specific properties that make it suitable for various synthetic routes and biological assays. Recent research has shed light on its anti-inflammatory, anti-cancer, and neuroprotective activities, opening up new avenues for therapeutic development. As ongoing studies continue to uncover more about this compound's mechanisms of action and potential uses, it holds significant promise for future advancements in drug discovery and medicinal chemistry.